N-(5-cyanothiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-(5-cyano-1,3-thiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C9H5N3O2S/c10-4-6-5-11-9(15-6)12-8(13)7-2-1-3-14-7/h1-3,5H,(H,11,12,13)
• InChI Key: RTPLYRQKUHLLEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NC=C(S2)C#N
• Molecular Formula: C9H5N3O2S
• Molecular Weight: 219.22 g/mol

Description

“N-(5-cyanothiazol-2-yl)furan-2-carboxamide” is a compound that belongs to the class of organic compounds known as 2-furanilides. These are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide. This compound is a derivative of carbamothioyl-furan-2-carboxamide, which has shown promising pharmacological properties.

Synthesis Analysis

The synthesis of this compound involves a one-pot strategy. The compounds were obtained in moderate to excellent yields (56–85%). The reactions were carried out in a microwave reactor in the presence of effective coupling reagents.

Molecular Structure Analysis

The structure of “this compound” was characterized by elemental analysis and IR, 1H NMR, and 13C NMR spectroscopy. The molecular and electronic structures were investigated experimentally by single-crystal X-ray diffraction (XRD) and theoretically by density functional theory (DFT) modelling.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound were carried out in a microwave reactor. The reaction time, the solvent, and the amounts of the substrates were optimized.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” were analyzed using different spectroscopic methods including IR, 1H NMR, 13C NMR and elemental analysis. The compound crystallized in the monoclinic space group P21/n and the asymmetric unit contains two symmetrically independent molecules.

Mechanism of Action

Target of Action

Compounds containing thiazole and furan moieties have been found to bind with high affinity to multiple receptors . Thiazole derivatives, for instance, have been associated with a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, and anti-inflammatory effects .

Mode of Action

For instance, some thiazole derivatives have been reported to inhibit enzymes, disrupt cell membranes, or interfere with DNA synthesis .

Biochemical Pathways

For example, some thiazole derivatives have been found to inhibit the aldose reductase protein , which plays a role in the polyol pathway of glucose metabolism .

Result of Action

Thiazole and furan derivatives have been associated with a variety of biological effects, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

Future Directions

The results showed that carbamothioyl-furan-2-carboxamide derivatives could be a potential source of anti-cancer and anti-microbial agents. This suggests that the compound merits further study for potential pharmacological and medical applications.